Methyl 2-oxa-5-azabicyclo[2.2.1]heptane-4-carboxylate hydrochloride

• IUPAC Name: methyl 2-oxa-5-azabicyclo[2.2.1]heptane-4-carboxylate;hydrochloride
• InChI: InChI=1S/C7H11NO3.ClH/c1-10-6(9)7-2-5(3-8-7)11-4-7;/h5,8H,2-4H2,1H3;1H
• InChI Key: IDSMYFLFFRTZPK-UHFFFAOYSA-N
• Canonical SMILES: COC(=O)C12CC(CN1)OC2.Cl
• Molecular Formula: C7H12ClNO3
• Molecular Weight: 193.63 g/mol
• CAS RN: 2137451-00-2

Description

“Methyl 2-oxa-5-azabicyclo[2.2.1]heptane-4-carboxylate hydrochloride” is a chemical compound with the CAS Number: 2137451-00-2. It has a molecular weight of 193.63. The compound is typically stored at room temperature and is available in powder form.

Synthesis Analysis

An efficient method for the synthesis of (1S,4S)-2-oxa-5-azabicyclo[2.2.1]heptane from trans-4-hydroxy-L-proline has been developed. The process uses benzyloxycarbonyl (Cbz) as a protection group for the amine, and the reactions occur under mild conditions. The title compound is accomplished in six steps with an overall yield of 70%.

Molecular Structure Analysis

The InChI code for this compound is 1S/C7H11NO3.ClH/c1-10-6(9)7-2-5(3-8-7)11-4-7;/h5,8H,2-4H2,1H3;1H. This code provides a specific string of characters that represent the compound’s molecular structure.

Physical And Chemical Properties Analysis

“Methyl 2-oxa-5-azabicyclo[2.2.1]heptane-4-carboxylate hydrochloride” is a powder at room temperature. It has a molecular weight of 193.63.

Scientific Research Applications

PET Imaging and Neurological Applications

PET imaging studies have explored compounds with structural similarities, focusing on their binding affinity to nicotinic acetylcholine receptors (nAChRs), which play critical roles in neurological functions and disorders. For example, a study evaluated a novel radiotracer, (−)-2-(6-[18F]fluoro-2,3′-bipyridin-5′-yl)-7-methyl-7-aza-bicyclo[2.2.1]heptane (18F-AZAN), for its high specific binding and rapid, reversible kinetics in the human brain, indicating its potential for imaging high-affinity α4β2-nAChRs in neurological research (Wong et al., 2013).

Pharmacokinetics and Drug Development

Research on pharmacokinetics and drug development has also involved structurally similar compounds, emphasizing their absorption, distribution, metabolism, and excretion (ADME) profiles. These studies contribute to the understanding of how such compounds behave in the body, which is crucial for drug development. For instance, DU-6859a, a fluoroquinolone with structural elements reminiscent of Methyl 2-oxa-5-azabicyclo[2.2.1]heptane-4-carboxylate hydrochloride, was investigated for its pharmacokinetics and tolerance in healthy volunteers, showing good tolerability and potential for effective tissue penetration (Nakashima et al., 1995).

Chemotherapy and Cancer Treatment

Some studies have examined the effects of compounds with a bicyclic structure on cancer treatment, particularly their role in chemotherapy. These research efforts aim to understand how such chemical structures can be utilized or modified to enhance the efficacy of cancer therapeutics. An example includes the investigation of decitabine (5-aza-2′-deoxycytidine), a DNA methylation inhibitor, for its potential to reverse resistance to carboplatin in ovarian cancer, although with a different focus from Methyl 2-oxa-5-azabicyclo[2.2.1]heptane-4-carboxylate hydrochloride (Glasspool et al., 2014).

Safety and Hazards

The compound has been classified with the GHS07 pictogram. The hazard statements associated with it are H302, H315, H319, and H335. Precautionary measures include avoiding dust formation, avoiding breathing mist, gas or vapours, avoiding contact with skin and eyes, using personal protective equipment, wearing chemical impermeable gloves, ensuring adequate ventilation, and removing all sources of ignition.